Cas no 640768-72-5 (N-methoxy-N-methylcyclobutanecarboxamide)

• Product Name: N-methoxy-N-methylcyclobutanecarboxamide
• CAS No: 640768-72-5
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD12546237
• CID: 425015
• PubChem ID: 45084194
• Update Time: 2025-06-08

N-methoxy-N-methylcyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxamide, N-methoxy-N-methyl-
• N-Methoxy-N-methyl-cyclobutanecarboxamide
• N-methoxy-N-methylcyclobutanecarboxamide
• SY097915
• SCHEMBL1340689
• AS-52712
• AMY32253
• N-methyl-N-(methyloxy)cyclobutanecarboxamide
• N-Methoxy-N-methylcyclobutane-1-carboxamide
• F1903-0211
• Cyclobutanecarboxamide, N-methoxy-N-methyl- (9CI)
• MFCD12546237
• cyclobutanecarboxylic acid methoxy-methyl-amide
• CS-0036219
• 640768-72-5
• DTXSID70665564
• EN300-139716
• HKNFUJIVKFTWJB-UHFFFAOYSA-N
• P15528
• AKOS008952658

• MDL： MFCD12546237
• Inchi： 1S/C7H13NO2/c1-8(10-2)7(9)6-4-3-5-6/h6H,3-5H2,1-2H3
• InChI Key： HKNFUJIVKFTWJB-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)N(C)OC

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives

Additional information on N-methoxy-N-methylcyclobutanecarboxamide

Recent Advances in the Study of N-methoxy-N-methylcyclobutanecarboxamide (CAS: 640768-72-5)

N-methoxy-N-methylcyclobutanecarboxamide (CAS: 640768-72-5) is a cyclobutane derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its synthetic utility, biological activity, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this molecule.

Recent studies have focused on the synthetic pathways for N-methoxy-N-methylcyclobutanecarboxamide, with particular emphasis on its role as a versatile intermediate in the preparation of more complex bioactive molecules. Researchers have developed efficient methods for its synthesis, including cyclization reactions and amide bond formation, which have been optimized for high yield and purity. These advancements are critical for scaling up production and ensuring the compound's availability for further pharmacological evaluation.

In addition to its synthetic applications, N-methoxy-N-methylcyclobutanecarboxamide has been investigated for its potential biological activities. Preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and to identify potential molecular targets.

The pharmacokinetic properties of N-methoxy-N-methylcyclobutanecarboxamide have also been a focus of recent research. Studies have explored its absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. Early results indicate favorable bioavailability and metabolic stability, which are promising indicators for its potential use as a drug candidate. However, additional in vivo studies are required to fully assess its safety and efficacy.

Another area of interest is the application of N-methoxy-N-methylcyclobutanecarboxamide in the design of prodrugs. Its structural features make it a suitable candidate for prodrug strategies aimed at improving the delivery and release of active pharmaceutical ingredients. Researchers are investigating its incorporation into prodrug formulations to enhance therapeutic outcomes and reduce side effects.

Despite these promising developments, challenges remain in the research and development of N-methoxy-N-methylcyclobutanecarboxamide. Issues such as scalability of synthesis, optimization of biological activity, and comprehensive toxicity profiling need to be addressed to advance this compound toward clinical applications. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles.

In conclusion, N-methoxy-N-methylcyclobutanecarboxamide (CAS: 640768-72-5) represents a promising molecule in the field of chemical biology and pharmaceutical research. Its versatile synthetic utility, potential biological activities, and favorable pharmacokinetic properties make it a valuable candidate for further investigation. Continued research efforts will be crucial in unlocking its full therapeutic potential and translating these findings into practical applications.